(2,4)-Dihydroxy-5-(3-fluorophenyl)pyrimidine, 95%

• IUPAC Name: 5-(3-fluorophenyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C10H7FN2O2/c11-7-3-1-2-6(4-7)8-5-12-10(15)13-9(8)14/h1-5H,(H2,12,13,14,15)
• InChI Key: XZZCHBGOGHBGRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CNC(=O)NC2=O
• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol

Description

(2,4)-Dihydroxy-5-(3-fluorophenyl)pyrimidine, 95% (also known as “2,4-DFP”) is a highly fluorinated pyrimidine that is used in the synthesis of a variety of compounds. It is a valuable building block for organic chemists and has been used in a number of different scientific fields. It is a white crystalline solid with a melting point of 87-88°C and a boiling point of 250-251°C. It is soluble in water and organic solvents and is relatively stable in air.

Scientific Research Applications

2,4-DFP has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of novel heterocyclic compounds and has been used to study the effects of fluorinated pyrimidines on enzyme activity. It has also been used to study the effects of fluorine substitution on the properties of polymers materials. Additionally, 2,4-DFP has been used in the synthesis of fluorescent probes for imaging applications.

Mechanism of Action

The mechanism of action of 2,4-DFP is not well understood. However, it is believed to interact with proteins and enzymes in a similar manner as other fluorinated pyrimidines. Specifically, it is believed to interact with proteins and enzymes through hydrogen bonding and van der Waals interactions. Additionally, it is believed to interact with DNA through electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-DFP are not well understood. However, it is believed to have a variety of effects on the body. For example, it is believed to inhibit the activity of certain enzymes and to bind to DNA. Additionally, it is believed to be toxic to certain cells and to have an effect on the metabolism of certain substances.

Advantages and Limitations for Lab Experiments

2,4-DFP has several advantages and limitations when used in laboratory experiments. One of the main advantages is its relative stability in air. Additionally, it is soluble in both water and organic solvents, which makes it easy to work with. However, it is relatively expensive and can be toxic in large doses, so it should be handled with care.

Future Directions

There are several potential future directions for research involving 2,4-DFP. One potential area of research is to further explore the biochemical and physiological effects of this compound. Additionally, further research could be done to explore the mechanism of action of 2,4-DFP and to develop new applications for this compound. Additionally, further research could be done to explore the effects of fluorine substitution on the properties of polymers materials. Finally, research could be done to explore the potential use of 2,4-DFP as a fluorescent probe for imaging applications.

Synthesis Methods

The synthesis of 2,4-DFP is typically accomplished through a two-step process. The first step involves the reaction of an amine with an aldehyde to form the corresponding imine. This reaction is typically carried out in an aqueous solution of an amine and an aldehyde at room temperature. The second step involves the reaction of the imine with a fluorinated phenylhydrazine to form the desired 2,4-DFP product. This reaction is typically carried out in an organic solvent at elevated temperatures.